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Compound of Interest

Compound Name: YM-155 hydrochloride

CAS No.: 355406-09-6

Cat. No.: B1602956

Get Quote

Executive Summary & Risk Context
YM-155 (Sepantronium bromide) is a potent small-molecule inhibitor of survivin, a member of

the inhibitor of apoptosis (IAP) protein family.[1] Unlike general laboratory reagents, YM-155 is

designed to suppress mechanisms essential for cell viability.

The Safety Paradox: The very mechanism that makes YM-155 a valuable antineoplastic

candidate—its ability to induce apoptosis in dividing cells—renders it a significant occupational

hazard. Improper disposal does not just risk regulatory non-compliance; it risks the biological

integrity of the handler and the local environment.

This guide provides a self-validating workflow for the sequestration and destruction of YM-155,

moving beyond generic "hazardous waste" labels to specific cytotoxic protocols.

Chemical Profile & Hazard Identification
Data synthesized from Safety Data Sheets (SDS) and GHS classifications.
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Parameter Specification

Chemical Name Sepantronium bromide (YM-155)

CAS Number 781661-94-7

Molecular Formula C20H19BrN4O3

Physical State Solid (Crystalline powder)

GHS Classifications
Acute Tox. 4 (Oral); Eye Dam. 1; STOT RE 2;

Aquatic Acute 1

Target Organ
Survivin (BIRC5) suppression; affects rapidly

dividing cells.[1][2]

Disposal Code
Non-specific RCRA (manage as

Cytotoxic/Antineoplastic Waste)

Pre-Disposal: Engineering Controls & PPE
Objective: Create a barrier between the compound and the handler’s biological systems.

Engineering Controls[3]
Biosafety Cabinet (BSC): All handling of dry powder or concentrated stock solutions (>10

µM) must occur within a Class II Type A2 (or higher) BSC.

Static Control: Use an ionizing bar or anti-static gun when weighing. YM-155 powder can be

electrostatic; "flying" particles are a primary inhalation risk.

Personal Protective Equipment (PPE)[4][5]
Respiratory: N95 minimum; PAPR (Powered Air Purifying Respirator) recommended for spill

cleanup >100 mg.

Dermal (The "Double-Glove" Protocol):

Inner Glove: Nitrile (4 mil).

Outer Glove: Nitrile (Extended cuff, 6-8 mil).
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Causality: Most small molecules can permeate thin nitrile over time. The air gap between

two layers significantly delays breakthrough.

Waste Segregation & Packaging Workflow
The following protocol ensures that YM-155 is destroyed via high-temperature incineration,

preventing environmental leaching.

A. Solid Waste (Trace Contaminated)
Items: Weighing boats, pipette tips, gloves, bench paper.

Primary Containment: Place items immediately into a clear, sealable plastic bag inside the

BSC.

Secondary Containment: Seal the bag and place it into a rigid Yellow Cytotoxic Waste Bin.

Labeling: Must be labeled "TRACE CHEMOTHERAPY WASTE - INCINERATE ONLY."

B. Liquid Waste (Stock Solutions & Media)
Items: Mother liquors, unused cell culture media containing YM-155.

Do NOT drain dispose.

Collection: Collect in a dedicated HDPE carboy labeled "AQUEOUS CYTOTOXIC WASTE."

Deactivation (Optional but Recommended): For small volumes (<50 mL), add 10% sodium

hypochlorite (bleach) to oxidize the imidazolium core before sealing, though this does not

replace incineration requirements.

C. Visual Decision Tree
Use the following logic flow to determine the correct disposal path.
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Protocol Logic
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Caption: Decision matrix for YM-155 waste segregation ensuring final destruction via

incineration.

Spill Response Protocol (The "Double-Wipe"
Method)
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Standard spill kits are insufficient. Use this self-validating cleaning method.

Scenario: 50 mg of YM-155 powder spilled on the benchtop.

Isolate: Evacuate immediate area. Post "DO NOT ENTER - CHEMICAL SPILL" signage.

PPE Upgrade: Don double nitrile gloves, lab coat, safety goggles, and N95 respirator.

Containment (Dry):

Do NOT use a brush or broom (generates dust).

Cover spill with wet paper towels (dampened with water) to prevent aerosolization.

Removal:

Scoop up the damp powder/towel slurry using a plastic scraper or stiff card.

Deposit into a wide-mouth hazardous waste jar.

Decontamination (The Validation Step):

Wash 1: Scrub area with 10% bleach solution (oxidizes residues). Wait 10 minutes. Wipe

up.

Wash 2: Rinse with 70% Ethanol (removes bleach residue).

Self-Validation: Inspect the area under bright light. Use a fresh white ChemWipe with

Ethanol on the surface; if any yellow/off-white discoloration appears on the wipe, repeat

Wash 1 & 2.

Final Disposal & Regulatory Compliance
YM-155 is not explicitly "P-listed" (acutely hazardous) by name in 40 CFR 261.33, but it must

be managed as hazardous pharmaceutical waste due to its toxicity profile.

Destruction Method:Incineration with Afterburner.
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Why: Chemical deactivation alone is not guaranteed to destroy the imidazolium ring

structure completely. Thermal destruction at >1000°C is the only method to ensure 0%

environmental release.

Drain Disposal:Strictly Prohibited. YM-155 is classified as Aquatic Acute 1 (Very toxic to

aquatic life).

Manifesting: Waste must be handed off to a licensed hazardous waste transporter authorized

for cytotoxic/antineoplastic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: YM-155 Hydrochloride
(Sepantronium Bromide) Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1602956/docs#operational-guide-ym-155-
hydrochloride-sepantronium-bromide-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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